3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide

• IUPAC Name: 3,5-dinitro-N-[(E)-pyridin-4-ylmethylideneamino]benzamide
• InChI: InChI=1S/C13H9N5O5/c19-13(16-15-8-9-1-3-14-4-2-9)10-5-11(17(20)21)7-12(6-10)18(22)23/h1-8H,(H,16,19)/b15-8+
• InChI Key: IOJMUCXZJQPGFH-OVCLIPMQSA-N
• Canonical SMILES: C1=CN=CC=C1C=NNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: C1=CN=CC=C1/C=N/NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C13H9N5O5
• Molecular Weight: 315.24 g/mol

Description

3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide, also known as DNPB, is a chemical compound that has been extensively studied for its applications in scientific research. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 318.26 g/mol. DNPB is a useful tool for researchers studying the mechanisms of action of various biological processes and has been found to have a wide range of applications in the field of biochemistry.

Mechanism of Action

The mechanism of action of 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide is not fully understood, but it is believed to act as a competitive inhibitor of certain enzymes and ion channels. It has also been shown to interact with DNA and RNA, potentially affecting their structure and function.
Biochemical and Physiological Effects
3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide has been found to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and ion channels, as well as the ability to bind to DNA and RNA. Its fluorescent properties make it a useful tool for studying protein-ligand interactions and enzyme activity.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide in lab experiments is its high solubility in organic solvents, which makes it easy to work with in a variety of experimental settings. Additionally, its fluorescent properties make it a useful tool for studying protein-ligand interactions and enzyme activity. However, 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide can be toxic in high doses, and care should be taken when handling and using this compound.

Future Directions

There are several potential future directions for research involving 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide. One area of interest is in the development of new fluorescent probes based on the structure of 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide, which could have applications in a variety of fields. Additionally, further studies are needed to fully understand the mechanisms of action of 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide and its potential applications in the study of biological processes. Finally, there is potential for the development of new drugs based on the structure of 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide, which could have therapeutic applications in the treatment of various diseases and conditions.

Scientific Research Applications

3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide has been used in a variety of scientific research applications, including as a fluorescent probe for studying protein-ligand interactions and enzyme activity. It has also been used as a tool for studying the function of various ion channels and receptors in the nervous system. Additionally, 3,5-dinitro-N'-(4-pyridinylmethylene)benzohydrazide has been used in studies of the structure and function of DNA and RNA.